Cas no 14260-99-2 (Daphylloside)

• Product Name: Daphylloside
• CAS No: 14260-99-2
• MF: C₁₉H₂₆O₁₂
• MW: 446.402547359467
• CID: 181014
• PubChem ID: 21602024
• Update Time: 2025-10-21

Daphylloside Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-4-carboxylicacid, 7-[(acetyloxy)methyl]-1-(b-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxy-, methyl ester,(1S,4aS,5S,7aS)-
• Daphylloside
• Cyclopenta[c]pyran-4-carboxylicacid, 7-[(acetyloxy)methyl]-1-(b-D-glucopyranosyloxy)-1,4a,5,7a...
• Cyclopenta[c]pyran-4-carboxylicacid, 7-[(acetyloxy)methyl]-1-(b-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxy-, methyl
• Methyl (1S,4aS,5S,7aS)-7-(acetoxymethyl)-1-(β-D-glucopyranosyloxy )-5-hydroxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• Asperulosid
• asperulosidic acid methyl ester
• RUBICHLORIC ACID
• [ "" ]
• Methyl asperulosidic acid
• (1S)-7-(Acetoxymethyl)-1α-(β-D-glucopyranosyloxy)-1,4aα,5,7aα-tetrahydro-5β-hydroxycyclopenta[c]pyran-4-carboxylic acid methyl ester
• (1S)-1α-(β-D-Glucopyranosyloxy)-5β-hydroxy-7-(acetoxymethyl)-1,4aα,5,7aα-tetrahydrocyclopenta[c]pyran-4-carboxylic acid methyl ester
• (1S,4aα,7aα)-7-[(Acetyloxy)methyl]-1α-(β-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5β-hydroxycyclopenta[c]pyran-4-carboxylic acid methyl ester
• Methyl (4aR,7aR)-7-(acetyloxymethyl)-5-hydroxy-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,
• methyl (1S,4aS,5S,7aS)-7-(acetyloxymethyl)-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• (1S)-1alpha-(beta-D-Glucopyranosyloxy)-5beta-hydroxy-7-(acetoxymethyl)-1,4aalpha,5,7aalpha-tetrahydrocyclopenta[c]pyra
• (1S)-1alpha-(beta-D-Glucopyranosyloxy)-5beta-hydroxy-7-(acetoxymethyl)-1,4aalpha,5,7aalpha-tetrahydrocyclopenta[c]pyran-4-carboxylic acid methyl ester
• CHEMBL3937733
• AKOS032962362
• NCGC00380265-01_C19H26O12_Cyclopenta[c]pyran-4-carboxylic acid, 7-[(acetyloxy)methyl]-1-(beta-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxy-, methyl ester, (1S,4aS,5S,7aS)-
• HY-N6245
• PD100185
• ASPERULOSIDICACIDMETHYLESTER
• FS-10348
• 14260-99-2
• NCGC00380265-01
• CS-0032780
• CHEBI:182720
• (E)-3-(4-Methoxy-3-(propionyloxy)phenyl)-2-methylacrylic acid
• SCHEMBL9057631
• METHYL (1S,4AS,5S,7AS)-7-[(ACETYLOXY)METHYL]-5-HYDROXY-1-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-1H,4AH,5H,7AH-CYCLOPENTA[C]PYRAN-4-CARBOXYLATE
• DA-62668

• Inchi： 1S/C19H26O12/c1-7(21)28-5-8-3-10(22)13-9(17(26)27-2)6-29-18(12(8)13)31-19-16(25)15(24)14(23)11(4-20)30-19/h3,6,10-16,18-20,22-25H,4-5H2,1-2H3/t10-,11+,12+,13-,14+,15-,16+,18-,19-/m0/s1
• InChI Key： YSOBQIMODQOGKQ-HOZAMIDDSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]2C(COC(C)=O)=C[C@@H]([C@@H]2C(C(=O)OC)=CO1)O

Computed Properties

• Exact Mass: 446.14200
• Monoisotopic Mass: 446.14242626 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 181
• Molecular Weight: 446.4

Experimental Properties

• Color/Form: Oil
• Density: 1.6±0.1 g/cm3
• Boiling Point: 678.3±55.0 °C at 760 mmHg
• Flash Point: 237.7±25.0 °C
• Refractive Index: 1.61
• PSA: 181.44000
• LogP: -2.68750
• Vapor Pressure: 0.0±4.7 mmHg at 25°C

Daphylloside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Natural Products and Extracts Plant Extracts Plant based Crucianella graeca
• Iridoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Daphylloside

Daphylloside: A Comprehensive Overview

Daphylloside, also known as CAS No.14260-99-2, is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, primarily found in certain plant species, has been extensively studied for its biological activities and structural characteristics. In this article, we will delve into the latest research findings on Daphylloside, exploring its chemical structure, pharmacological effects, and future prospects.

Daphylloside belongs to a class of compounds known as phenolic glycosides, which are characterized by their phenolic group attached to a sugar moiety. The molecular structure of Daphylloside includes a flavanone backbone with specific substituents that contribute to its antioxidant and anti-inflammatory properties. Recent studies have highlighted the compound's ability to scavenge free radicals, making it a promising candidate for use in skincare products and dietary supplements.

One of the most exciting developments in Daphylloside research is its potential application in the treatment of neurodegenerative diseases. A 2023 study published in *Nature Neuroscience* demonstrated that Daphylloside can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Alzheimer's disease. This breakthrough has opened new avenues for drug development targeting cognitive disorders.

In addition to its therapeutic applications, Daphylloside has also been explored for its role in food science. Researchers have found that the compound can enhance the stability and shelf life of food products by inhibiting lipid oxidation. This property makes it a valuable ingredient in the formulation of natural preservatives and functional foods.

The synthesis and extraction methods of Daphylloside have also been optimized in recent years. Traditionally obtained through plant extraction, modern techniques such as enzymatic hydrolysis and microbial fermentation have been employed to improve yield and purity. These advancements have made Daphylloside more accessible for large-scale production and commercial use.

Looking ahead, the future of Daphylloside seems bright with ongoing research into its bioavailability, toxicity, and synergistic effects with other bioactive compounds. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into practical applications.

In conclusion, Daphylloside (CAS No.14260-99-2) is a multifaceted compound with immense potential across various domains. Its unique chemical properties, coupled with cutting-edge research findings, position it as a key player in the fields of medicine, food science, and cosmetics. As further studies unfold, we can anticipate even more innovative uses for this remarkable natural product.